Cas no 1804077-44-8 (1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one
• CAS No: 1804077-44-8
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4974436
• Update Time: 2025-06-13

1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrClOS/c10-5-7(12)3-6-1-2-8(13)4-9(6)11/h1-2,4,13H,3,5H2
• InChI Key： LZEFSUQTCCXXFO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1Cl)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one (CAS: 1804077-44-8)

The compound 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one (CAS: 1804077-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-substituted propan-2-one backbone and a chloro-mercaptophenyl moiety, has shown promising potential in various applications, ranging from drug discovery to material science. Recent studies have focused on elucidating its synthesis pathways, reactivity, and biological activities, providing valuable insights for further development.

One of the key areas of research has been the optimization of synthetic routes for 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step approach involving bromination and thiolation reactions. The authors highlighted the importance of controlling reaction conditions to minimize side products and improve purity, which is critical for subsequent biological evaluations. This advancement has paved the way for larger-scale production and more extensive pharmacological studies.

In addition to its synthetic utility, the biological activity of 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one has been a focal point of recent investigations. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, though further in vivo studies are needed to validate these effects.

Another exciting development is the exploration of 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one in the context of targeted drug delivery. Researchers have investigated its use as a linker in antibody-drug conjugates (ADCs), leveraging its reactivity to form stable bonds with both antibodies and cytotoxic payloads. A recent publication in ACS Chemical Biology (2024) detailed the successful conjugation of this compound to a monoclonal antibody, resulting in enhanced tumor-targeting efficacy in preclinical models. This application underscores the versatility of the compound beyond its direct pharmacological effects.

Despite these promising advances, challenges remain in the development and application of 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future studies. Moreover, the mechanistic understanding of its biological activities requires further elucidation to fully exploit its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, recent research on 1-Bromo-3-(2-chloro-4-mercaptophenyl)propan-2-one (CAS: 1804077-44-8) has highlighted its multifaceted potential in chemical biology and pharmaceutical sciences. From optimized synthesis methods to novel biological activities and innovative applications in drug delivery, this compound continues to inspire new avenues of investigation. As the field progresses, continued exploration of its properties and applications will undoubtedly yield further breakthroughs, solidifying its role in advancing medical and chemical research.